Cas no 82477-67-6 (3-Chloro-5-methoxybenzoic acid)

3-Chloro-5-methoxybenzoic acid structure
82477-67-6 structure
Product Name:3-Chloro-5-methoxybenzoic acid
CAS No:82477-67-6
MF:C8H7ClO3
MW:186.592381715775
MDL:MFCD01317994
CID:720332
PubChem ID:12909341
Update Time:2024-10-27

3-Chloro-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-5-methoxybenzoic acid
    • 3-Chloro-5-methoxy-benzoic acid
    • Benzoicacid, 3-chloro-5-methoxy-
    • 82477-67-6
    • AKOS005257242
    • 3-chloro-5-methoxybenzoicacid
    • MFCD01317994
    • RRVHCVOVXPMKGF-UHFFFAOYSA-N
    • SCHEMBL1188720
    • AM807313
    • J-512278
    • CS-WAA0107
    • DTXSID00512714
    • 3-Chloro-5-methoxybenzoic acid, 97%
    • FT-0600199
    • CL8083
    • Benzoic acid, 3-chloro-5-methoxy-
    • AB08610
    • Z1255488484
    • CS-W016883
    • EN300-206452
    • FS-2600
    • 3-Chloro-5-methoxybenzoic acid (ACI)
    • DB-006404
    • SY029829
    • MDL： MFCD01317994
    • Inchi： 1S/C8H7ClO3/c1-12-7-3-5(8(10)11)2-6(9)4-7/h2-4H,1H3,(H,10,11)
    • InChI Key： RRVHCVOVXPMKGF-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C(OC)C=C(Cl)C=1)O

Computed Properties

  • Exact Mass: 186.00800
  • Monoisotopic Mass: 186.0083718g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.353
  • Melting Point: 172-176 °C
  • Boiling Point: 323.134°Cub>15NO5
  • Flash Point: 149.227°C
  • Refractive Index: 1.562
  • PSA: 46.53000
  • LogP: 2.04680

3-Chloro-5-methoxybenzoic acid Security Information

3-Chloro-5-methoxybenzoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Chloro-5-methoxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HV044-1g
3-Chloro-5-methoxybenzoic acid
 82477-67-6 97%
1g
 153.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HV044-250mg
3-Chloro-5-methoxybenzoic acid
 82477-67-6 97%
250mg
 61CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HV044-5g
3-Chloro-5-methoxybenzoic acid
 82477-67-6 97%
5g
 544.0CNY 2021-07-14
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
05R0127-5g
3-Chloro-5-methoxy-benzoic acid
 82477-67-6 97%
5g
 491.86CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
05R0127-25g
3-Chloro-5-methoxy-benzoic acid
 82477-67-6 97%
25g
 1653.68CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
05R0127-100g
3-Chloro-5-methoxy-benzoic acid
 82477-67-6 97%
100g
 4918.65CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
05R0127-500g
3-Chloro-5-methoxy-benzoic acid
 82477-67-6 97%
500g
 16943.89CNY 2021-05-07
Chemenu
CM157294-10g
3-Chloro-5-methoxybenzoic acid
 82477-67-6 95+%
10g
 $103 2021-06-17
Chemenu
CM157294-25g
3-Chloro-5-methoxybenzoic acid
 82477-67-6 95+%
25g
 $190 2021-06-17
Fluorochem
065706-1g
3-Chloro-5-methoxybenzoic acid
 82477-67-6 97%
1g
 ￡13.00 2022-03-01

3-Chloro-5-methoxybenzoic acid Production Method

Production Method 1

51-36-5 51-36-5
82477-67-6 82477-67-6
Reaction Conditions
1.1 Solvents: Hexamethylphosphoramide ;  2 d, 120 °C
Reference
Discovery and optimization of CRTH2 and DP dual antagonists
Liu, Jiwen; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(22), 6419-6423

Production Method 2

2845-89-8 2845-89-8
82477-67-6 82477-67-6
Reaction Conditions
1.1 Reagents: Bis(pinacolato)diborane Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Dimethoxymethane ;  24 h, 80 °C
1.2 Reagents: Cesium fluoride Catalysts: [1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]iodocop… Solvents: Dimethoxymethane ;  24 h, 120 °C
Reference
Formal C-H Carboxylation of Unactivated Arenes
Gevorgyan, Ashot ; et al, Chemistry - A European Journal, 2020, 26(27), 6064-6069

Production Method 3

51-36-5 51-36-5
82477-67-6 82477-67-6
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Hexamethylphosphoramide
Reference
Syntheses of phenolic metabolites of an antifungal imidazole derivative (cloconazole hydrochloride)
Takahashi, Kimio; et al, Heterocycles, 1985, 23(6), 1483-91

Production Method 4

82477-63-2 82477-63-2
82477-67-6 82477-67-6
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid
2.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
Reference
Reaction of some 1,4-benzoquinone monooximes with methanolic hydrogen chloride
Sargent, Melvyn V., Journal of the Chemical Society, 1982, (4), 1095-8

Production Method 5

865-34-9 865-34-9
99-34-3 99-34-3
82477-67-6 82477-67-6
Reaction Conditions
1.1 Solvents: Hexamethylphosphoramide ;  18 h, rt; 6 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, cooled
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate
3.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  5 °C; 30 min, 0 °C
3.2 Reagents: Hydrochloric acid ,  Cuprous chloride Solvents: Water ;  < 10 °C; 1 h, rt; 30 min, 80 °C
Reference
The role of substitution in the apex position of the bent-core on mesomorphic properties of new series of liquid crystalline materials
Skopalova, Helena; et al, Crystals, 2020, 10(9),

Production Method 6

51-36-5 51-36-5
82477-67-6 82477-67-6
Reaction Conditions
1.1 Solvents: Methanol ,  Hexamethylphosphoramide ;  15 h, 120 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Discovery of highly potent V600E-B-RAF kinase inhibitors: Molecular modeling study
Tarazi, Hamadeh; et al, Bioorganic & Medicinal Chemistry, 2019, 27(4), 655-663

Production Method 7

74165-74-5 74165-74-5
82477-67-6 82477-67-6
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  5 °C; 30 min, 0 °C
1.2 Reagents: Hydrochloric acid ,  Cuprous chloride Solvents: Water ;  < 10 °C; 1 h, rt; 30 min, 80 °C
Reference
The role of substitution in the apex position of the bent-core on mesomorphic properties of new series of liquid crystalline materials
Skopalova, Helena; et al, Crystals, 2020, 10(9),

Production Method 8

82477-65-4 82477-65-4
82477-67-6 82477-67-6
Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
Reference
Reaction of some 1,4-benzoquinone monooximes with methanolic hydrogen chloride
Sargent, Melvyn V., Journal of the Chemical Society, 1982, (4), 1095-8

Production Method 9

82477-66-5 82477-66-5
82477-67-6 82477-67-6
Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
Reference
Reaction of some 1,4-benzoquinone monooximes with methanolic hydrogen chloride
Sargent, Melvyn V., Journal of the Chemical Society, 1982, (4), 1095-8

Production Method 10

78238-12-7 78238-12-7
82477-67-6 82477-67-6
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate
2.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  5 °C; 30 min, 0 °C
2.2 Reagents: Hydrochloric acid ,  Cuprous chloride Solvents: Water ;  < 10 °C; 1 h, rt; 30 min, 80 °C
Reference
The role of substitution in the apex position of the bent-core on mesomorphic properties of new series of liquid crystalline materials
Skopalova, Helena; et al, Crystals, 2020, 10(9),

Production Method 11

82477-62-1 82477-62-1
82477-67-6 82477-67-6
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid
2.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
Reference
Reaction of some 1,4-benzoquinone monooximes with methanolic hydrogen chloride
Sargent, Melvyn V., Journal of the Chemical Society, 1982, (4), 1095-8

3-Chloro-5-methoxybenzoic acid Raw materials

3-Chloro-5-methoxybenzoic acid Preparation Products

3-Chloro-5-methoxybenzoic acid Related Literature

Related Categories

82477-67-6 (3-Chloro-5-methoxybenzoic acid) Related Products

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent